![molecular formula C9H8F2O B1295064 2',4'-Difluoropropiophenone CAS No. 85068-30-0](/img/structure/B1295064.png)
2',4'-Difluoropropiophenone
Overview
Description
2',4'-Difluoropropiophenone is a fluorinated organic compound that is of interest in various chemical research areas. While the provided papers do not directly discuss this compound, they do provide insights into the synthesis, properties, and applications of related fluorinated aromatic compounds and polymers. These studies contribute to the broader understanding of fluorinated compounds' chemistry, which can be relevant to the analysis of this compound.
Synthesis Analysis
The synthesis of fluorinated aromatic compounds often involves the use of organolithium chemistry, as demonstrated in the synthesis of 2,6-difluoro-2'-sulfobenzophenone . Similarly, the synthesis of novel fluorinated diamine monomers for polyimides involves coupling reactions and reduction steps . The synthesis of 2,6-diformyl-4-trifluoromethylphenol showcases a multi-step process that includes protection of phenol moieties and copper-mediated trifluoromethylation . These methods reflect the complexity and specificity required in synthesizing fluorinated compounds, which would be relevant for the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of fluorinated compounds is characterized using various spectroscopic techniques such as FT-IR, UV-vis, and NMR . The presence of fluorine atoms in the molecular structure can significantly influence the physical and chemical properties of the compound due to the high electronegativity of fluorine. For instance, the synthesis of polyimides from fluorinated diamines results in polymers with outstanding mechanical properties .
Chemical Reactions Analysis
Fluorinated compounds participate in a variety of chemical reactions. For example, the synthesis of poly(arylene ether) and poly(arylene sulfide) from fluorinated monomers demonstrates the reactivity of such compounds in polycondensation reactions . The synthesis of 3-fluoro-4-hydroxycoumarin from o-hydroxy-2,3,3,3-tetrafluoropropiophenone through intramolecular cyclization indicates the potential for complex transformations involving fluorinated propiophenones10.
Physical and Chemical Properties Analysis
Fluorinated compounds exhibit unique physical and chemical properties. The presence of fluorine atoms often enhances the thermal stability and solubility of polymers . For example, fluorinated polyimides show good solubility in polar organic solvents and high thermal stability . The electrical conductivities of synthesized monomers and polymers can be measured to assess their electroactive properties . These properties are crucial for applications in areas such as fuel cell technology and electronic materials.
Scientific Research Applications
Adsorption Studies
- 2',4'-Difluoropropiophenone and similar compounds have been studied for their adsorption properties. Activated carbon fibers (ACFs) show varying adsorption capacities for different substituted phenols, including 2,4-dichlorophenol (DCP) and 2,4,6-trichlorophenol (TCP) (Qing-song Liu et al., 2010).
Synthesis and Structure Analysis
- Studies have been conducted on the synthesis of compounds related to this compound, such as 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol. These studies include the analysis of crystal structures and the prediction of potential applications in fluoro-containing materials (Shi-Juan Li et al., 2015).
Biological Activity
- The biological activity of isomers of 3',4'-difluoro-2-hydroxyiminopropiophenone, a compound closely related to this compound, has been investigated. These studies focus on understanding the crystal and molecular structures of the more active forms, providing insights into their biological interactions (F. Allen et al., 1971).
Fluorescent Probe Development
- Research into developing fluorescent probes for sensing pH and metal cations has incorporated compounds like 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole. This research is indicative of potential applications for this compound in sensor technology (K. Tanaka et al., 2001).
Photocatalysis and Polymer Applications
- Perfluorinated oligo(p-phenylene)s, which could include derivatives of this compound, have shown photocatalytic activities. This includes the photoreduction of water and the photooxidation of benzene to phenol, demonstrating their potential in environmental applications (K. Maruo et al., 1992).
Mechanism of Action
Mode of Action
It is possible that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .
Biochemical Pathways
Given the compound’s structure, it may potentially influence pathways involving similar aromatic compounds or pathways where fluorinated compounds play a role .
Pharmacokinetics
The compound’s physical properties such as its boiling point of 52 °c at 2 mmhg and density of 1193 g/mL at 25 °C suggest that it may have certain bioavailability characteristics .
Result of Action
Given the lack of specific information, it is difficult to predict the exact outcomes of its interaction with cellular components .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2’,4’-Difluoropropiophenone. Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity. Specific studies on how these factors influence 2’,4’-difluoropropiophenone are currently lacking .
Safety and Hazards
2’,4’-Difluoropropiophenone is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and can cause specific target organ toxicity (single exposure) with the target organ being the respiratory system . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, avoiding contact with skin, eyes, or clothing, and using only outdoors or in a well-ventilated area .
Biochemical Analysis
Biochemical Properties
2’,4’-Difluoropropiophenone plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with cytochrome P450 enzymes, which are involved in the oxidation of organic substances . This interaction leads to the formation of metabolites that can further participate in various biochemical pathways. Additionally, 2’,4’-Difluoropropiophenone has been shown to interact with proteins involved in cellular signaling pathways, affecting their activity and function .
Cellular Effects
The effects of 2’,4’-Difluoropropiophenone on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, 2’,4’-Difluoropropiophenone has been observed to alter the expression of genes involved in metabolic processes, leading to changes in cellular metabolism . Furthermore, it affects cell signaling pathways by interacting with key proteins, thereby influencing cellular responses to external stimuli .
Molecular Mechanism
At the molecular level, 2’,4’-Difluoropropiophenone exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, its interaction with cytochrome P450 enzymes results in the inhibition of certain metabolic reactions . Additionally, 2’,4’-Difluoropropiophenone can induce changes in gene expression by interacting with transcription factors and other regulatory proteins . These molecular interactions are crucial for understanding the compound’s overall biochemical effects.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 2’,4’-Difluoropropiophenone change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that 2’,4’-Difluoropropiophenone remains stable under specific conditions, but it can degrade over time, leading to the formation of various degradation products . These degradation products can have different biochemical properties and effects on cells, making it essential to monitor the compound’s stability in experimental settings .
Dosage Effects in Animal Models
The effects of 2’,4’-Difluoropropiophenone vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant biochemical changes . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response . Additionally, high doses of 2’,4’-Difluoropropiophenone can cause toxic or adverse effects, highlighting the importance of dosage optimization in experimental studies .
Metabolic Pathways
2’,4’-Difluoropropiophenone is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which catalyze its oxidation and subsequent metabolism . These metabolic reactions lead to the formation of metabolites that can participate in further biochemical processes. The compound’s involvement in metabolic pathways can affect metabolic flux and metabolite levels, influencing overall cellular metabolism .
Transport and Distribution
The transport and distribution of 2’,4’-Difluoropropiophenone within cells and tissues are critical for its biochemical effects. The compound is transported by specific transporters and binding proteins, which facilitate its movement across cellular membranes . Once inside the cell, 2’,4’-Difluoropropiophenone can accumulate in specific compartments, affecting its localization and activity . Understanding the transport and distribution mechanisms is essential for elucidating the compound’s overall biochemical behavior.
Subcellular Localization
The subcellular localization of 2’,4’-Difluoropropiophenone plays a crucial role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, 2’,4’-Difluoropropiophenone may localize to the endoplasmic reticulum, where it interacts with enzymes involved in metabolic processes . The subcellular localization of the compound can influence its biochemical effects and overall cellular function .
properties
IUPAC Name |
1-(2,4-difluorophenyl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZWOADNMVRRYDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C=C(C=C1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30234134 | |
Record name | 2',4'-Difluoropropiophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30234134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85068-30-0 | |
Record name | 1-(2,4-Difluorophenyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85068-30-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2',4'-Difluoropropiophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085068300 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2',4'-Difluoropropiophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30234134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2',4'-difluoropropiophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.510 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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